Cas no 31969-69-4 (Bicyclo[2.2.1]hept-2-ene,5-(dimethoxymethyl)-7,7-dimethoxy-5-methyl-)

• Product name: Bicyclo[2.2.1]hept-2-ene,5-(dimethoxymethyl)-7,7-dimethoxy-5-methyl-
• CAS No: 31969-69-4
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 312318
• PubChem ID: 208306

Bicyclo[2.2.1]hept-2-ene,5-(dimethoxymethyl)-7,7-dimethoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-2-ene,5-(dimethoxymethyl)-7,7-dimethoxy-5-methyl-
• 5-(dimethoxymethyl)-7,7-dimethoxy-5-methylbicyclo[2.2.1]hept-2-ene
• 2-Methyl-7-oxo-5-norbornene-2-carboxaldehyde bis(dimethyl acetal)
• DTXSID00953860
• 31969-69-4
• 5-Norbornene-2-carboxaldehyde, 2-methyl-7-oxo-, bis(dimethyl acetal)
• 2-Methyl-2-(dimethoxymethyl)-7,7-dimethoxy-5-norbornene

• Inchi： InChI=1S/C13H22O4/c1-12(11(14-2)15-3)8-9-6-7-10(12)13(9,16-4)17-5/h6-7,9-11H,8H2,1-5H3
• InChI Key： DHAFGCSNDWWQPA-UHFFFAOYSA-N
• SMILES： COC(OC)C1(C)CC2C(OC)(OC)C1C=C2

Computed Properties

• Exact Mass: 242.15186
• Monoisotopic Mass: 242.151809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9
• XLogP3: 1.3

Experimental Properties

• Density: 1.06
• Boiling Point: 263.6°Cat760mmHg
• Flash Point: 75.1°C
• Refractive Index: 1.485
• PSA: 36.92